BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Preparation of
AMP-PNP Lithium Hydrate Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AMP-PNP lithium hydrate

Cat. No.: B15547534

Audience: Researchers, scientists, and drug development professionals.

Introduction: Adenosine 5'-(3,y-imido)triphosphate (AMP-PNP) is a non-hydrolyzable analog of
adenosine 5'-triphosphate (ATP).[1][2][3] In this molecule, an imido group (-NH-) substitutes the
oxygen atom bridging the (3 and y phosphates. This modification makes the terminal phosphate
bond resistant to cleavage by ATPases.[4] Consequently, AMP-PNP serves as a powerful tool
in biochemical and cellular research. It acts as a competitive inhibitor for many ATP-dependent
enzymes, effectively binding to the ATP site and locking the protein in an ATP-bound
conformational state without proceeding to hydrolysis.[5][6] This allows researchers to study
ATP-dependent processes, such as molecular motor function, signal transduction, and ion
channel activity, under stable, non-hydrolytic conditions.[2][3]

Quantitative Data Summary

This table summarizes the key chemical and physical properties of AMP-PNP tetralithium salt
hydrate. It is crucial to refer to the batch-specific Certificate of Analysis (CoA) for the precise
molecular weight, as the degree of hydration can vary.[7]
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Property Value References

AMP-PNP, App(NH)p, Adenylyl
Synonyms o [8]
imidodiphosphate

Molecular Formula C10H13LiaN6O12P3 - xH20 [8]

] 529.93 g/mol (anhydrous
Molecular Weight o ] [8]
tetralithium salt basis)

Appearance White solid powder [51[6]
Up to 50 mg/mL (approx. 94

Solubility (in Water) P J (app [518]
mM)

Purity (Typical) >90% - 293% (HPLC) [5]

Experimental Protocol: Preparation of a 100 mM
Stock Solution

This protocol provides a detailed methodology for preparing a 100 mM aqueous stock solution
of AMP-PNP lithium hydrate.

2.1. Materials and Equipment

o AMP-PNP tetralithium salt hydrate powder

o Ultrapure (nuclease-free) water

» Buffer (optional, e.g., 20 mM HEPES, pH 7.4)

e 0.1 M NaOH and 0.1 M HCI for pH adjustment
o Analytical balance

o Calibrated pH meter

 Sterile microcentrifuge tubes or conical tubes

» Sterile 0.22 pm syringe filter
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e Micropipettes and sterile tips

2.2. Step-by-Step Methodology

o Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab
coat, safety glasses, and gloves, throughout the procedure.

o Determine Molecular Weight: Consult the Certificate of Analysis (CoA) or the product label
for the batch-specific molecular weight (MW) of your AMP-PNP lithium hydrate.

o Calculate Required Mass: Use the following formula to calculate the mass of AMP-PNP
powder needed to prepare your desired volume of a 100 mM stock solution.

o Formula: Mass (mg) = 100 mM * Volume (mL) * MW ( g/mol ) / 1000

o Example (for 1 mL of 100 mM stock, using MW = 529.93 g/mol ): Mass (mg) =100 * 1 *
529.93 /1000 =52.99 mg

o Weighing: Carefully weigh the calculated amount of AMP-PNP powder using an analytical
balance.

» Dissolution: Transfer the powder to a sterile conical tube. Add approximately 80% of the final
desired volume of ultrapure water (or a suitable buffer like 20 mM HEPES, pH 7.4). Vortex
gently until the powder is completely dissolved.

e pH Adjustment (Critical Step): AMP-PNP is highly unstable and will rapidly hydrolyze in acidic
conditions.[5][8] Use a calibrated pH meter to check the solution's pH. Carefully adjust the
pH to a range of 7.0 - 7.5 using dropwise additions of 0.1 M NaOH or 0.1 M HCI as needed.

e Final Volume Adjustment: Once the pH is stabilized in the correct range, add ultrapure water
(or buffer) to reach the final desired volume. Mix thoroughly.

o Sterilization: To ensure the solution is free of microbial contaminants, draw it into a sterile
syringe and pass it through a 0.22 um syringe filter into a new sterile tube.[9]

» Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile
microcentrifuge tubes. This is crucial to prevent degradation from repeated freeze-thaw
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cycles.[9]

o Storage: Immediately place the aliquots in the appropriate storage freezer. Refer to the table

below for stability information.

2.3. Storage and Stability

Storage - .
Form Stability Period References
Temperature
Dry Powder -20°C > 1 year [8][10][11]
Stock Solution -80°C Up to 6 months [9]
Up to 3 months
] (approx. 5%
Stock Solution -70°C ] [518]
hydrolysis after 6
months)
Stock Solution -20°C Up to 1 month [9]
) Use within 1 week; do
Thawed Aliquot 4°C [11]

not refreeze

Mandatory Visualizations

3.1. Workflow for AMP-PNP Stock Solution Preparation
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Caption: Workflow for preparing a sterile AMP-PNP stock solution.

3.2. Mechanism of Action: AMP-PNP vs. ATP
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Caption: Comparison of ATP hydrolysis versus AMP-PNP-induced inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of AMP-
PNP Lithium Hydrate Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15547534#how-to-prepare-amp-pnp-lithium-hydrate-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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